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Compound of Interest

Compound Name: DETD-35

Cat. No.: B15615494 Get Quote

Initial searches for "DETD-35" have not yielded information on a specific molecule or drug with

this designation. This suggests a potential typographical error in the query. However, the

search results have highlighted several plausible alternatives that align with the context of a

scientific comparison guide focused on mechanism of action and cross-study validation. To

provide an accurate and relevant guide, clarification on the intended subject is crucial.

The possible intended topics based on the search results include:

Deutetrabenazine: A vesicular monoamine transporter 2 (VMAT2) inhibitor approved for the

treatment of tardive dyskinesia and chorea associated with Huntington's disease. Clinical

trial data and mechanism of action studies are available for this compound.[1][2][3]

Interleukin-35 (IL-35): A regulatory cytokine with immunosuppressive functions, which is a

subject of ongoing research in autoimmune diseases and cancer. Its signaling pathway and

mechanism of action are areas of active investigation.[4][5][6][7][8]

Diane-35 (Cyproterone acetate/Ethinylestradiol): A combination oral contraceptive also used

to treat androgen-dependent conditions like acne and hirsutism. Its mechanism involves

hormonal regulation.[9][10]

Without a clear identification of the compound of interest, a comprehensive and accurate

comparison guide that meets the specified requirements cannot be generated. We request the

user to please clarify the correct name of the compound. Upon receiving the correct

information, a detailed guide will be developed, including:
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Data Presentation: Summarized quantitative data in structured tables for easy comparison

with relevant alternatives.

Experimental Protocols: Detailed methodologies for key experiments cited in the literature.

Mandatory Visualizations: Graphviz diagrams illustrating signaling pathways, experimental

workflows, or logical relationships, complete with descriptive captions.

We look forward to your clarification to proceed with generating the requested scientific

comparison guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Unraveling the Identity of DETD-35: A Prerequisite for
Scientific Comparison]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15615494#cross-study-validation-of-detd-35-s-
mechanism-of-action]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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